Cas no 1626336-25-1 (3-oxabicyclo[4.1.0]heptan-5-one)

• Product Name: 3-oxabicyclo[4.1.0]heptan-5-one
• CAS No: 1626336-25-1
• MF: C₆H₈O₂
• MW: 112.126522064209
• MDL: MFCD31728103
• CID: 5274644
• PubChem ID: 90385783
• Update Time: 2026-03-09

3-oxabicyclo[4.1.0]heptan-5-one Chemical and Physical Properties

Names and Identifiers

• 3-oxabicyclo[4.1.0]heptan-5-one

• MDL： MFCD31728103
• Inchi： 1S/C6H8O2/c7-6-3-8-2-4-1-5(4)6/h4-5H,1-3H2
• InChI Key： VPHHXXHZFKDQOU-UHFFFAOYSA-N
• SMILES： C12C(C1)C(=O)COC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes

Additional information on 3-oxabicyclo[4.1.0]heptan-5-one

Introduction to 3-oxabicyclo[4.1.0]heptan-5-one (CAS No: 1626336-25-1)

3-oxabicyclo[4.1.0]heptan-5-one, identified by the Chemical Abstracts Service Number (CAS No) 1626336-25-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This bicyclic ketone exhibits a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and drug development. The compound's molecular architecture, featuring a fused oxane ring and a ketone functional group, positions it as a versatile intermediate for constructing more complex molecules.

The structural motif of 3-oxabicyclo[4.1.0]heptan-5-one consists of a seven-membered ring system containing an oxygen atom and a ketone group at the 5-position. This configuration imparts distinct reactivity patterns, making it a valuable building block for medicinal chemists seeking to design novel therapeutic agents. The strained nature of the bicyclic system also influences its electronic properties, which can be exploited in various chemical transformations.

In recent years, the interest in 3-oxabicyclo[4.1.0]heptan-5-one has been fueled by its emerging role in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop intermediates for small-molecule drugs targeting neurological disorders, inflammation, and metabolic diseases. The compound's ability to undergo selective functionalization at multiple positions has opened up avenues for generating diverse chemical libraries, which are essential for high-throughput screening and drug discovery programs.

One of the most compelling aspects of 3-oxabicyclo[4.1.0]heptan-5-one is its utility in constructing heterocyclic scaffolds that mimic natural products with known biological activity. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in cancer progression. The oxygen-containing ring system enhances the molecule's solubility and metabolic stability, attributes that are critical for pharmaceutical candidates. Furthermore, computational studies have suggested that modifications to the 3-oxabicyclo[4.1.0]heptan-5-one core can fine-tune its binding affinity to biological targets, offering a rational approach to optimizing drug-like properties.

The synthesis of 3-oxabicyclo[4.1.0]heptan-5-one presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes with moderate yields, but recent advances in catalytic techniques have improved access to this compound. Transition-metal-catalyzed reactions, such as intramolecular cyclizations and oxidations, have enabled more efficient routes to the target molecule without compromising purity or scalability.

From a mechanistic perspective, the reactivity of 3-oxabicyclo[4.1.0]heptan-5-one has been extensively studied to understand its role in organic transformations. The strain within the bicyclic ring facilitates electrophilic and nucleophilic attacks at specific positions, allowing for regioselective functionalization strategies. This characteristic has been exploited in cross-coupling reactions, where the compound serves as a precursor to more complex fused systems with enhanced pharmacological profiles.

The pharmaceutical industry has taken note of these developments, with several companies incorporating 3-oxabicyclo[4.1.0]heptan-5-one into their research pipelines for novel therapeutics. Preclinical studies have demonstrated promising results in animal models for conditions such as neurodegeneration and autoimmune diseases. While further research is needed to fully elucidate its therapeutic potential, the compound's unique structural features make it a compelling candidate for future drug development efforts.

Future directions in the study of 3-oxabicyclo[4.1.0]heptan-5-one may focus on expanding its synthetic utility through innovative methodologies and exploring new derivatives with enhanced biological activity. Advances in flow chemistry and green chemistry principles could also contribute to more sustainable production processes for this valuable intermediate.

In conclusion,3-oxabicyclo[4.1.0]heptan-5-one (CAS No: 1626336-25-1) represents a significant advancement in organic synthesis and pharmaceutical research due to its versatile structural framework and potential applications in drug discovery.